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Compound of Interest

Compound Name: Calcium citrate malate

CAS No.: 159771-97-8

Cat. No.: B15723049

Get Quote

For researchers, scientists, and professionals in drug development, understanding the

dissolution profile of calcium carbonate-mineral (CCM) sources is paramount for ensuring

optimal bioavailability and efficacy of supplements and pharmaceutical formulations. This guide

provides a comparative analysis of dissolution profiles from various CCM sources, supported

by experimental data and detailed methodologies.

In vitro dissolution is a critical indicator of the potential in vivo absorption of calcium.[1] Studies

reveal a wide variation in the dissolution rates among different commercially available calcium

carbonate preparations.[2][3] This variability can be attributed to several factors, including the

chemical source of the calcium carbonate (e.g., oyster shell, chemical precipitate, eggshell),

the presence of fillers, and the crystalline structure of the material.[1][2][4]

Comparative Dissolution Profiles
The dissolution performance of CCM from various natural and synthetic sources exhibits

significant differences. The following table summarizes the percentage of calcium carbonate
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dissolved at different time points in a simulated gastric fluid (0.1 M HCl), a common in vitro

testing medium.

CCM
Source

%
Dissolved
at 10 min

%
Dissolved
at 30 min

%
Dissolved
at 60 min

%
Dissolved
at 90 min

Reference

Chicken

Eggshell

(before

incubation)

- >75% - - [1]

Chicken

Eggshell

(after

incubation)

- >75% - - [1]

Precipitated

CaCO₃
- <75% - - [1]

Oyster Shell

(Preparation

A)

-
Poor

Dissolution
- - [1]

Oyster Shell

(Preparation

B)

-
Poor

Dissolution
- - [1]

Commercial

Tablet 1 (500

mg)

~40% ~60% ~75% ~85% [5]

Commercial

Tablet 2

(1000 mg)

~30% ~50% ~65% ~75% [5]

Note: "Poor Dissolution" indicates a significantly lower rate of dissolution compared to other

sources, as stated in the reference, though specific percentages were not provided. The data

for commercial tablets is estimated from the provided dissolution profile graphs.
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Research has shown that chicken eggshells exhibit good dissolution characteristics, with over

75% dissolving within 30 minutes.[1] In contrast, some oyster shell-derived calcium carbonate

supplements have been characterized by poor dissolution.[1] A study on 27 commercial

calcium carbonate supplements found a wide range of dissolution, with 67% of the

preparations being less than 33% dissolved after 30 minutes.[2] After 90 minutes, 63% of these

preparations were still less than 50% dissolved.[2]

Key Factors Influencing Dissolution
The dissolution of calcium carbonate is a complex process influenced by several factors. The

crystalline structure, or polymorphic form, of CaCO₃ plays a significant role.[4] The three main

polymorphs are calcite, aragonite, and vaterite.[4] Vaterite is generally more soluble than

calcite and aragonite.[4]

Other critical factors include:

pH of the medium: Calcium carbonate dissolution is highly dependent on pH, with increased

solubility in acidic environments.[6]

Presence of other ions: Ions such as magnesium (Mg²⁺) and sulfate (SO₄²⁻) can increase

the solubility of calcium carbonate.[6][7]

Particle size and surface area: Smaller particle sizes and larger surface areas generally lead

to faster dissolution.

Excipients and Fillers: In tablet formulations, fillers can negatively impact dissolution.[2]

Agitation/Stirring Speed: The rate of stirring in the dissolution medium can affect the diffusion

of dissolved species and influence the overall rate.[8]

Experimental Protocols
The in vitro dissolution of calcium carbonate is typically evaluated using methods outlined in

pharmacopeias, such as the United States Pharmacopeia (USP).

Standard Dissolution Test (based on USP methodology):

Apparatus: USP Apparatus 2 (Paddle method).[9][10]
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Dissolution Medium: 900 mL of 0.1 M Hydrochloric Acid (HCl), to simulate gastric fluid.[1][10]

Temperature: 37°C.[1][9]

Paddle Speed: 75 rpm.[1][10]

Procedure:

The calcium carbonate sample (tablet or powder) is placed in the dissolution vessel

containing the pre-warmed medium.

The paddle is rotated at the specified speed.

Aliquots (e.g., 5 mL) of the dissolution medium are withdrawn at predetermined time

intervals (e.g., 10, 30, 60, 90 minutes).[1]

The withdrawn samples are filtered (e.g., through a 0.45 μm membrane) to remove

undissolved particles.[1]

The concentration of dissolved calcium in the filtrate is determined using a suitable

analytical method, such as atomic absorption spectrophotometry or titration.[2][10]

The percentage of dissolved calcium carbonate is calculated based on the initial amount in

the sample.

Visualizing the Process
To better illustrate the experimental workflow and the factors influencing dissolution, the

following diagrams are provided.
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Apparatus Setup

Dissolution & Sampling Analysis & Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science

and industry.
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